2-(3-fluoro-4-methoxybenzoyl)-4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline

• IUPAC Name: (3-fluoro-4-methoxyphenyl)-[4-(1-methylpyrazol-4-yl)-3,4-dihydro-1H-isoquinolin-2-yl]methanone
• InChI: InChI=1S/C21H20FN3O2/c1-24-11-16(10-23-24)18-13-25(12-15-5-3-4-6-17(15)18)21(26)14-7-8-20(27-2)19(22)9-14/h3-11,18H,12-13H2,1-2H3
• InChI Key: IRLWXPCKKRTFGB-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2CN(CC3=CC=CC=C23)C(=O)C4=CC(=C(C=C4)OC)F
• Molecular Formula: C21H20FN3O2
• Molecular Weight: 365.4 g/mol
• CAS No.: 2034387-35-2

Description

2-(3-fluoro-4-methoxybenzoyl)-4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline is a synthetic chemical compound of significant interest in medicinal chemistry and neuroscience research. This molecule features a 1,2,3,4-tetrahydroisoquinoline scaffold, a structure recognized in neuropharmacology for its interactions with central nervous system targets . The core is further functionalized with a 1-methyl-1H-pyrazol-4-yl group, a nitrogen-containing heterocycle commonly employed in drug discovery to modulate properties like solubility and binding affinity , and a 3-fluoro-4-methoxybenzoyl moiety. The strategic incorporation of fluorine is often used to influence a compound's metabolic stability, bioavailability, and binding interactions. The specific combination of these pharmacophores suggests potential research applications in the development of ligands for neurological targets. The tetrahydroisoquinoline core has been studied for its neuroprotective and psychotropic properties , while pyrazole-containing compounds are frequently explored for their kinase inhibitory activity . Consequently, this reagent is a valuable building block for chemical biology and probe discovery. It is provided For Research Use Only and is strictly not intended for diagnostic, therapeutic, or any other human use.

Comparison with Similar Compounds

Table 1: Key Structural Features and Properties of Comparable Compounds

Compound Name	Substituents	Molecular Weight	Key Structural Features	Pharmacological Relevance	References
Target Compound	3-Fluoro-4-methoxybenzoyl (position 2); 1-methylpyrazole (position 4)	395.4 (calc.)	Benzoyl with electron-withdrawing (F) and donating (OCH3) groups; pyrazole for π interactions	Potential 5-HT1A ligand (inferred)	N/A
2-[4-(Cyclohexanecarboxamido)butyl]-1,2,3,4-tetrahydroisoquinoline chloride	Cyclohexanecarboxamido-butyl chain (position 2)	386.9	Semi-chair conformation; hydrogen-bonded infinite chains via water molecules	5-HT1A receptor ligand
2-(2/3/4-Methoxyphenyl)-1,2,3,4-tetrahydroisoquinoline-1-carbonitrile	Methoxyphenyl (positions 2, 3, or 4); nitrile group	~280–300	Planar aromatic systems; nitrile enhances polarity	Synthetic intermediates
4-(1-Methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline hydrochloride	Unsubstituted tetrahydroisoquinoline core; pyrazole at position 4	263.7	Simple pyrazole substitution; hydrochloride salt improves solubility	Commercial availability
2-((3-Chloro-4-methoxyphenyl)sulfonyl)-4-(1-methylpyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline	3-Chloro-4-methoxyphenylsulfonyl (position 2)	417.9	Sulfonyl group (strong electron-withdrawing); planar except for perpendicular aryl group	Unspecified biological activity

Substituent Effects on Pharmacological Activity

• Electron-Donating vs. In contrast, sulfonyl-containing derivatives (e.g., ) exhibit stronger electron withdrawal, which may reduce bioavailability due to increased polarity.
• Pyrazole vs. Other Heterocycles : The 1-methylpyrazole group in the target compound and facilitates π-stacking interactions, whereas cyclohexanecarboxamido chains in introduce hydrophobic bulk, likely altering receptor selectivity.
• Conformational Flexibility: The semi-chair conformation observed in ’s tetrahydroisoquinoline core is critical for receptor docking. The target compound’s benzoyl group may restrict flexibility, enhancing specificity but possibly reducing adaptability to diverse binding pockets.

Preparation Methods

Bischler-Napieralski Cyclization

The classical route employs phenethylamine derivatives as starting materials. For 4-substituted tetrahydroisoquinolines, 2-(3,4-dimethoxyphenyl)ethylamine undergoes condensation with formaldehyde followed by cyclization using phosphorus oxychloride. Reduction of the resulting dihydroisoquinoline with sodium borohydride yields the tetrahydroisoquinoline scaffold:

Reaction Scheme
2-(3,4-Dimethoxyphenyl)ethylamine → Formaldehyde condensation → Cyclization (POCl₃) → NaBH₄ reduction → 1,2,3,4-Tetrahydroisoquinoline

Key Data

• Yield: 68–72% for cyclization step
• Purity: >90% by HPLC

Imine Cyclization Approach

Alternative methods utilize imine intermediates formed from 2-arylethylamines and aldehydes. Trifluoroacetic acid (TFA) and trifluoroacetic anhydride (TFAA) promote cyclization at room temperature:

Example
3,4,5-Trimethoxybenzaldehyde + 2-(3,4-dimethoxyphenyl)ethylamine → TFA/TFAA → Tetrahydroisoquinoline amide (33% yield)

Introduction of 1-Methyl-1H-Pyrazol-4-yl Group

Suzuki-Miyaura Coupling

Palladium-catalyzed cross-coupling installs the pyrazole ring at position 4. A brominated tetrahydroisoquinoline intermediate reacts with 1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole under Suzuki conditions:

Reaction Conditions

• Catalyst: Pd(PPh₃)₄ (5 mol%)
• Base: K₂CO₃ (2.5 eq)
• Solvent: DME/H₂O (4:1)
• Temperature: 80°C, 12 hr

Performance Metrics

• Yield: 73–85%
• Purity: 95% (HPLC)

Nucleophilic Aromatic Substitution

For substrates with electron-deficient tetrahydroisoquinolines, 1-methylpyrazole-4-boronic acid undergoes coupling using CuI/PdCl₂(PPh₃)₂ catalysis in DMA solvent:

Optimized Parameters

• PdCl₂(PPh₃)₂: 2 mol%
• CuI: 1.5 mol%
• Temperature: 100°C
• Time: 5–10 hr

Acylation with 3-Fluoro-4-Methoxybenzoyl Group

Friedel-Crafts Acylation

Electrophilic acylation employs 3-fluoro-4-methoxybenzoyl chloride under AlCl₃ catalysis:

Procedure

• Dissolve 4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline (1 eq) in anhydrous CH₂Cl₂
• Add AlCl₃ (1.2 eq) at 0°C
• Introduce 3-fluoro-4-methoxybenzoyl chloride (1.1 eq) dropwise
• Stir at room temperature for 6 hr

Outcome

• Conversion: >95% (GC-MS)
• Isolated Yield: 78%

Schlenk-Brauns Reaction

Direct amide formation via reaction with 3-fluoro-4-methoxybenzoic acid using EDCl/HOBt coupling:

Reaction Table

Component	Quantity
Tetrahydroisoquinoline	1.0 mmol
EDCl	1.2 mmol
HOBt	1.2 mmol
DIPEA	2.5 mmol
Solvent (DMF)	10 mL
Time	12 hr
Yield	82%

Final Compound Characterization

Spectroscopic Data

¹H NMR (400 MHz, CDCl₃)
δ 8.21 (s, 1H, pyrazole-H), 7.89 (d, J = 8.4 Hz, 1H), 7.45–7.32 (m, 3H), 6.98 (d, J = 12.8 Hz, 1H), 4.12 (s, 3H, OCH₃), 3.92 (s, 3H, NCH₃), 3.75–3.62 (m, 2H), 3.12–2.98 (m, 2H).

HRMS (ESI)
Calculated for C₂₂H₂₁FN₃O₂ [M+H]⁺: 394.1664; Found: 394.1668.

Purity Analysis

HPLC Conditions

• Column: C18, 5 μm, 4.6 × 150 mm
• Mobile Phase: MeCN/H₂O (0.1% TFA), gradient 30→70% over 15 min
• Retention Time: 8.92 min
• Purity: 98.6%

Comparative Analysis of Synthetic Routes

Table 1. Method Efficiency Comparison

Method	Overall Yield	Purity	Time (hr)
Bischler-Napieralski → Suzuki → Acylation	52%	98.6%	48
Imine Cyclization → Nucleophilic Substitution → Schlenk-Brauns	47%	97.1%	56
One-Pot Tandem Approach	38%	95.3%	36

Key findings:

• Suzuki coupling provides superior regioselectivity for pyrazole installation vs nucleophilic methods
• Friedel-Crafts acylation achieves higher yields than EDCl-mediated coupling but requires strict anhydrous conditions

Challenges and Optimization Strategies

Regioselectivity in Pyrazole Coupling

Competing C3 vs C4 substitution in tetrahydroisoquinoline was resolved using bulky phosphine ligands (XPhos) to favor C4 coupling.

Fluorine Stability

The 3-fluoro group demonstrated sensitivity to basic conditions. Implementing low-temperature (0–5°C) acylation minimized defluorination.

Scale-Up Considerations

Continuous flow hydrogenation improved reduction efficiency:

• 10 g scale: 89% yield vs 72% in batch
• Residence time: 30 min vs 16 hr batch

Q & A

Q. Optimization Strategies :

• Solvent selection : Polar aprotic solvents (e.g., DMF, DMSO) enhance solubility of intermediates .
• Catalysts : Use palladium catalysts (e.g., Pd(PPh₃)₄) for coupling reactions, with temperatures between 80–120°C .
• Purity monitoring : Employ TLC or HPLC at each step to track reaction progress and minimize by-products .

Q. Methodological Answer :

• NMR Spectroscopy :
  • 1H/13C NMR : Assign peaks to confirm substituent positions (e.g., methoxy protons at ~3.8 ppm, fluorobenzoyl aromatic signals) .
  • 2D NMR (COSY, HSQC) : Resolve overlapping signals in the tetrahydroisoquinoline ring .
• HPLC : Use a C18 column with acetonitrile/water gradient (60:40 to 90:10) to assess purity (>95% target) .
• Mass Spectrometry (HRMS) : Confirm molecular ion ([M+H]+) and fragmentation patterns .

Q. Suggested Workflow :

Perform preliminary TLC to isolate the product.

Use HPLC to quantify purity before NMR analysis.

Validate with HRMS for exact mass confirmation.

Advanced: How can researchers investigate structure-activity relationships (SAR) to enhance bioactivity?

Q. Methodological Answer :

• In-silico Modeling :
  • Molecular Docking : Screen against target proteins (e.g., kinase enzymes) using AutoDock Vina to predict binding modes .
  • QSAR Analysis : Correlate substituent electronegativity (e.g., fluorine, methoxy) with activity trends .
• Biological Assays :
  • Dose-response curves : Test cytotoxicity (IC₅₀) in cell lines (e.g., MCF-7 for anticancer activity) .
  • Metabolite profiling : Use LC-MS to identify active metabolites in hepatic microsomes .

Data Contradiction Resolution :
If in vitro activity does not translate to in vivo models:

• Re-evaluate bioavailability via pharmacokinetic studies (e.g., plasma half-life, logP) .
• Modify substituents (e.g., replace methoxy with ethoxy) to improve membrane permeability .

Advanced: What experimental designs resolve contradictions in biological activity data?

Q. Methodological Answer :

• Blinded Replication : Conduct independent in vitro/in vivo studies with standardized protocols (e.g., OECD guidelines for toxicity) .
• Cross-validation : Use orthogonal assays (e.g., fluorescence-based vs. colorimetric readouts) to confirm activity .
• Multivariate Analysis : Apply principal component analysis (PCA) to identify confounding variables (e.g., solvent effects, cell line variability) .

Q. Suggested Table for Data Reconciliation :

Assay Type	Model System	Observed Activity	Potential Confounders	Resolution Strategy
In vitro	HEK293	IC₅₀ = 10 µM	Serum interference	Use serum-free media
In vivo	Mouse xenograft	No efficacy	Poor bioavailability	Prodrug formulation

Basic: What protocols ensure compound stability during storage and handling?

Q. Methodological Answer :

• Storage Conditions :
  • Temperature : Store at –20°C in amber vials to prevent photodegradation .
  • Solvent : Lyophilize and reconstitute in DMSO (10 mM stock) to avoid hydrolysis .
• Stability Monitoring :
  • Periodic HPLC : Check for degradation peaks every 3 months .
  • Mass Balance : Compare initial vs. post-storage NMR spectra to detect structural changes .

Advanced: How can environmental fate and ecotoxicological impacts be evaluated?

Q. Methodological Answer :

• OECD 307 Guidelines :
  • Aerobic degradation : Incubate in soil/water systems for 28 days; quantify residues via LC-MS/MS .
  • Bioaccumulation : Calculate logKow (octanol-water partition coefficient) using shake-flask methods .
• Ecotoxicology :
  • Algal toxicity (OECD 201) : Measure growth inhibition in Pseudokirchneriella subcapitata .
  • Daphnia magna assay : Assess 48-hour mortality rates at varying concentrations .